Cas no 1805292-97-0 (4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride)

• Product Name: 4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride
• CAS No: 1805292-97-0
• MF: C₇HClF₆N₂O₅S
• MW: 374.601660490036
• CID: 4844233
• Update Time: 2025-10-31

4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride

• Inchi： 1S/C7HClF6N2O5S/c8-22(19,20)3-1-2(16(17)18)4(6(9,10)11)5(15-3)21-7(12,13)14/h1H
• InChI Key： LFJCINQQBALBPY-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C(F)(F)F)C(=N1)OC(F)(F)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 3.4
• Topological Polar Surface Area: 111

Additional information on 4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride

4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl Chloride: A Comprehensive Overview

The compound 4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride, identified by the CAS number 1805292-97-0, is a highly specialized organic chemical with significant applications in various fields, particularly in the synthesis of advanced materials and pharmaceuticals. This compound is notable for its complex structure, which includes a pyridine ring substituted with nitro, trifluoromethoxy, trifluoromethyl, and sulfonyl chloride groups. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in modern chemical research.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride in the development of high-performance materials. For instance, researchers have explored its potential as a precursor for synthesizing advanced polymers and fluorinated pharmaceutical agents. The sulfonyl chloride group, in particular, has been shown to facilitate nucleophilic substitutions, enabling the creation of diverse derivatives with tailored functionalities.

The synthesis of 4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired substituents. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to streamline the introduction of trifluoromethyl groups onto aromatic rings.

In terms of applications, this compound has found significant use in the pharmaceutical industry as an intermediate for synthesizing bioactive molecules. Its fluorinated substituents contribute to enhanced pharmacokinetic properties, such as increased bioavailability and stability. Additionally, its sulfonyl chloride functionality makes it an ideal candidate for generating sulfonamides, which are widely used in drug design due to their ability to modulate enzyme activity.

From an environmental perspective, the handling and disposal of 4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride require careful consideration due to its chemical reactivity. Researchers have investigated methods to minimize waste generation during its synthesis and application processes. Green chemistry principles have been increasingly adopted to develop more sustainable production routes for this compound.

In conclusion, 4-Nitro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-sulfonyl chloride stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing various scientific disciplines. With ongoing research into its properties and applications, this compound is poised to contribute even more significantly to the development of innovative materials and therapeutic agents in the future.